Cas no 2580230-36-8 (3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid
• CAS No: 2580230-36-8
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5664407
• PubChem ID: 67697708
• Update Time: 2025-11-01

3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729999
• SCHEMBL8807970
• 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indole-5-carboxylic acid
• 2580230-36-8
• 3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid

• Inchi： 1S/C16H20N2O4/c1-16(2,3)22-15(21)17-7-6-11-9-18-13-5-4-10(14(19)20)8-12(11)13/h4-5,8-9,18H,6-7H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： NVWUUWOONRBEJR-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=CNC2C=CC(C(=O)O)=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.4Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid (CAS No. 2580230-36-8)

3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid, identified by the CAS number 2580230-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxy carbonylamino side chain and an indole core, make it a valuable scaffold for further chemical modifications and biological evaluations.

The indole moiety is a prominent structural motif in numerous bioactive natural products and pharmacologically relevant compounds. Its aromatic system contributes to the molecule's stability and reactivity, enabling various functionalization strategies. In particular, the 1H-indole-5-carboxylic acid part of the name highlights the presence of a carboxylic acid group at the 5-position of the indole ring, which is a common pharmacophore in drug discovery. This functional group not only facilitates further derivatization but also enhances solubility and binding affinity in biological systems.

The (tert-butoxy)carbonylamino substituent attached to the ethyl chain introduces a protected amine functionality. The tert-butoxycarbonyl (Boc) group is widely used in peptide synthesis and medicinal chemistry to protect amine groups during synthetic procedures, ensuring selectivity and preventing unwanted side reactions. The presence of this group in 3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid suggests that it may be utilized as an intermediate in the synthesis of more complex molecules, particularly in peptidomimetic or protein-targeting drug candidates.

Recent advancements in medicinal chemistry have underscored the importance of indole derivatives in addressing various therapeutic challenges. The indole scaffold is well-documented for its role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. For instance, derivatives of indole have been explored for their potential to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, indole-based compounds have shown promise in preclinical studies as inhibitors of histone deacetylases (HDACs), which are implicated in epigenetic regulation and have been targeted for treating certain types of cancer.

The ethyl chain connecting the (tert-butoxy)carbonylamino group to the indole core provides a flexible linker that can be exploited to optimize pharmacokinetic properties such as solubility, permeability, and metabolic stability. This feature is particularly important in drug design, where fine-tuning molecular architecture can significantly impact biological activity and therapeutic efficacy. The carboxylic acid group at the 5-position of the indole ring can also be further functionalized through esterification or amidation, allowing for the creation of prodrugs or conjugates with enhanced targeting capabilities.

In the context of current research trends, 3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid may find utility in developing novel therapeutic agents targeting neurological disorders. Indole derivatives have been implicated in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are dysregulated in conditions such as depression, anxiety, and Parkinson's disease. The protective nature of the Boc group ensures that any amine-based interactions with biological targets are optimized without premature degradation, making this compound a promising candidate for further investigation.

Moreover, the compound's structural features make it amenable to exploration as a kinase inhibitor or an antagonist targeting G-protein coupled receptors (GPCRs). Kinases are critical enzymes involved in cell signaling pathways that regulate growth, differentiation, and survival. Inhibiting aberrant kinase activity has been a successful strategy in oncology and other diseases characterized by uncontrolled cell proliferation. Similarly, GPCRs are integral membrane proteins that mediate cellular responses to external stimuli via neurotransmitters or hormones. Targeting GPCRs with small-molecule ligands has led to numerous FDA-approved drugs for treating conditions ranging from cardiovascular diseases to metabolic disorders.

The synthesis of 3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid likely involves multi-step organic transformations starting from commercially available precursors such as 1H-indole-5-carboxylic acid. Key synthetic steps would include protecting the carboxylic acid group as an ester or acyl chloride intermediate before introducing the ethyl chain with an amine functionalities via nucleophilic substitution or reductive amination strategies. The final step would involve deprotection under mild acidic or basic conditions to yield the desired free amine derivative.

The Boc protection strategy ensures that any downstream reactions involving nucleophilic addition or coupling do not occur prematurely due to exposure to acidic conditions during workup procedures. This level of synthetic control is essential when dealing with sensitive functional groups like primary amines that can undergo side reactions under harsh conditions. Additionally, purification techniques such as column chromatography or recrystallization would be employed to isolate high-purity material suitable for biological testing.

In conclusion,3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid represents an intriguing compound with potential applications across multiple therapeutic areas due to its unique structural features. Its indole core provides versatility for further derivatization while its protected amine functionality offers synthetic utility for constructing more complex molecules. As research continues into novel pharmacological targets based on indole derivatives,3-(2-{(tert-butoxy)carbonylamino}ethyl)-1H-indole-5-carboxylic acid may serve as an important building block or lead compound toward developing next-generation therapeutics.